Cas no 2167865-86-1 (ethyl 6-(2-methylpropyl)piperidine-3-carboxylate)

• Product Name: ethyl 6-(2-methylpropyl)piperidine-3-carboxylate
• CAS No: 2167865-86-1
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6324218
• PubChem ID: 165549626
• Update Time: 2025-05-21

ethyl 6-(2-methylpropyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(2-methylpropyl)piperidine-3-carboxylate
• 2167865-86-1
• EN300-1477098

• Inchi： 1S/C12H23NO2/c1-4-15-12(14)10-5-6-11(13-8-10)7-9(2)3/h9-11,13H,4-8H2,1-3H3
• InChI Key： MYAYVSLVHWPJQM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(CC(C)C)CC1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 6-(2-methylpropyl)piperidine-3-carboxylate

Ethyl 6-(2-Methylpropyl)piperidine-3-carboxylate (CAS No. 2167865-86-1): A Comprehensive Overview

Ethyl 6-(2-methylpropyl)piperidine-3-carboxylate (CAS No. 2167865-86-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, and potential biological activities of ethyl 6-(2-methylpropyl)piperidine-3-carboxylate.

The molecular structure of ethyl 6-(2-methylpropyl)piperidine-3-carboxylate is composed of a piperidine ring substituted with an ethyl ester group and a 2-methylpropyl side chain. The piperidine ring, a common motif in many bioactive molecules, contributes to the compound's pharmacological properties. The presence of the ethyl ester group and the branched alkyl chain adds to the compound's lipophilicity and solubility characteristics, which are crucial for its biological activity and pharmacokinetic behavior.

In recent years, there has been a growing interest in the synthesis and characterization of piperidine derivatives due to their diverse biological activities. Research has shown that piperidine-based compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The specific structure of ethyl 6-(2-methylpropyl)piperidine-3-carboxylate has been studied for its potential as a lead compound in drug discovery.

The synthesis of ethyl 6-(2-methylpropyl)piperidine-3-carboxylate typically involves multi-step reactions that include the formation of the piperidine ring and the introduction of the ethyl ester and alkyl side chains. One common approach is to start with a suitable amine precursor and undergo a series of transformations, such as reductive amination, esterification, and alkylation reactions. Advanced synthetic techniques, including catalytic methods and microwave-assisted synthesis, have been employed to improve the efficiency and yield of the synthesis process.

The biological activity of ethyl 6-(2-methylpropyl)piperidine-3-carboxylate has been evaluated in various in vitro and in vivo models. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promising neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The pharmacokinetic profile of ethyl 6-(2-methylpropyl)piperidine-3-carboxylate is another important aspect that has been investigated. Preclinical studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

In conclusion, ethyl 6-(2-methylpropyl)piperidine-3-carboxylate (CAS No. 2167865-86-1) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development as a new therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.